3-(4-chlorophenyl)-7,9-dimethyl-1-[2-(piperidin-1-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione

• IUPAC Name: 3-(4-chlorophenyl)-7,9-dimethyl-1-(2-piperidin-1-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C22H26ClN7O2/c1-26-19-18(20(31)27(2)22(26)32)29-14-17(15-6-8-16(23)9-7-15)25-30(21(29)24-19)13-12-28-10-4-3-5-11-28/h6-9H,3-5,10-14H2,1-2H3
• InChI Key: YDZLBDLOSOFMHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NN(C3=N2)CCN4CCCCC4)C5=CC=C(C=C5)Cl
• Molecular Formula: C22H26ClN7O2
• Molecular Weight: 455.9 g/mol

Description

The compound “3-(4-chlorophenyl)-7,9-dimethyl-1-[2-(piperidin-1-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione” is a complex organic molecule. It contains a [1,2,4]triazino[4,3-g]purine core, which is a type of heterocyclic compound. The molecule also contains a piperidin-1-yl group, a common motif in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution. For instance, the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves the aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of similar compounds has been investigated using quantum chemical calculations. These calculations often involve density functional theory (DFT) methods, such as the B3LYP functional, for geometrical optimization, frequency calculations, and population analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of pyrazolines from α,β-ethylenic ketones having a leaving group, which react with hydrazine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various computational methods. For instance, the molecular weight, XLogP3-AA, hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, monoisotopic mass, topological polar surface area, heavy atom count, formal charge, complexity, isotope atom count, defined atom stereocenter count, undefined atom stereocenter count, defined bond stereocenter count, undefined bond stereocenter count, covalently-bonded unit count, and compound is canonicalized have been computed.

Mechanism of Action

While the specific mechanism of action for this compound is not provided in the search results, similar compounds have been reported to inhibit metabolic enzymes such as acetylcholinesterase I and II. This suggests potential applications in the treatment of diseases such as mountain sickness, glaucoma, gastric and duodenal ulcers, epilepsy, osteoporosis, and neurological disorders.

Future Directions

Future research could focus on further exploration of the [1,2,4]triazolo[4,3-a]pyridine system. For instance, it was highlighted that the −CF3 group could be either substituted with a halogen atom or a phenyl ring fused to the [1,2,4]triazolo[4,3-a]pyridine system. This suggests potential avenues for the development of new compounds with enhanced biological activity.